3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester

• IUPAC Name: ethyl (E)-3-(2,3,4-trifluoroanilino)-2-(trifluoromethyl)prop-2-enoate
• InChI: InChI=1S/C12H9F6NO2/c1-2-21-11(20)6(12(16,17)18)5-19-8-4-3-7(13)9(14)10(8)15/h3-5,19H,2H2,1H3/b6-5+
• InChI Key: CVWFPKFYNQFTEM-AATRIKPKSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=C(C(=C(C=C1)F)F)F)C(F)(F)F
• Isomeric SMILES: CCOC(=O)/C(=C\NC1=C(C(=C(C=C1)F)F)F)/C(F)(F)F
• Molecular Formula: C12H9F6NO2
• Molecular Weight: 313.20 g/mol

Description

3-(2,3,4-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester (TFPAE) is a novel compound with potential applications in a variety of scientific research fields. It is a trifluorinated phenethylamine derivative that has been the subject of recent research studies due to its unique properties and potential applications. The synthesis of TFPAE is relatively simple and inexpensive, and it has been used in a variety of research applications.

Scientific Research Applications

3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester has been used in a variety of scientific research fields due to its unique properties. It has been studied for its potential applications in drug delivery, as a potential therapeutic agent, and as a potential fluorescent label for imaging agents. It has also been studied for its potential applications in biochemistry, cell biology, and drug discovery.

Mechanism of Action

The exact mechanism of action of 3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester is not yet fully understood. However, it is believed that its trifluorinated phenethylamine moiety is responsible for its unique properties and potential applications. It is believed that the trifluorinated phenethylamine moiety binds to certain receptors in the body, which leads to the observed effects.
Biochemical and Physiological Effects
3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester has been studied for its potential effects on biochemical and physiological processes. It has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. It has also been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester has been shown to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively inexpensive. In addition, it has a relatively low toxicity and is stable in a variety of solvents. However, there are some limitations to its use in laboratory experiments. For example, it has a relatively short half-life, and it is not soluble in water.

Future Directions

There are several potential future directions for the use of 3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester in scientific research. One potential direction is the use of 3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester as a potential drug delivery agent. Another potential direction is the use of 3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester as a potential therapeutic agent. Additionally, 3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester could be used as a potential fluorescent label for imaging agents. Finally, further investigation into the biochemical and physiological effects of 3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester could lead to a better understanding of its potential applications.

Synthesis Methods

3-(2',3',4'-Trifluorophenyl)amino-2-(trifluoromethyl)acrylic acid ethyl ester can be synthesized via a simple and cost-effective method involving the reaction of the appropriate trifluoromethylacrylic acid ethyl ester with 2,3,4-trifluorophenethylamine in the presence of a suitable catalyst. The reaction proceeds in a one-pot procedure and yields the desired product in high yield. The reaction can be conducted in a variety of solvents, such as dichloromethane, acetonitrile, and ethyl acetate.